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Compound of Interest

Compound Name: BAY-1797

Cat. No.: B10790249 Get Quote

Introduction

BAY-1797 is a potent and selective antagonist of the P2X4 receptor, a ligand-gated ion channel

involved in inflammatory and immune processes.[1] It demonstrates anti-inflammatory and anti-

nociceptive effects in rodent models, making it a valuable chemical probe for in vivo and in vitro

studies.[1][2][3] Proper preparation of stock solutions is critical for ensuring experimental

accuracy and reproducibility. This document provides detailed protocols for the solubilization,

storage, and handling of BAY-1797 for research applications.

Chemical and Physical Properties

A summary of the key properties of BAY-1797 is presented below. This data is essential for

accurate calculation of molar concentrations and for understanding the compound's solubility

characteristics.
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Property Value

Molecular Weight 416.88 g/mol [4]

Molecular Formula C₂₀H₁₇ClN₂O₄S[4]

CAS Number 2055602-83-8[4]

Appearance White to beige powder

Purity ≥98% (HPLC)

Solubility (Max Conc.)
DMSO: up to 100 mM[4] (or 250

mg/mL[5])Ethanol: up to 100 mM[4]

Storage (Solid) -20°C for up to 3 years[5]

Storage (In Solvent)
-80°C for up to 2 years; -20°C for up to 1 year[2]

[5]

Experimental Protocols
I. Materials Required

BAY-1797 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

100% Ethanol

Sterile, nuclease-free polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (recommended)

Pipettes and sterile filter tips

II. Protocol for Preparing a 10 mM DMSO Stock Solution
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This protocol describes the preparation of a high-concentration primary stock solution in

DMSO, which is the recommended solvent for achieving high solubility.

Calculations: To prepare a 10 mM stock solution, the required mass of BAY-1797 can be

calculated using its molecular weight (416.88 g/mol ).

Mass (mg) = Desired Volume (mL) x 10 mM x 0.41688 mg/mL

For example, to prepare 1 mL of a 10 mM stock solution, you would need 4.17 mg of BAY-
1797.

Step-by-Step Procedure:

Weighing: Carefully weigh the calculated amount of BAY-1797 powder using a calibrated

analytical balance. It is advisable to weigh slightly more than needed and adjust the solvent

volume accordingly for precise concentration.

Solubilization: Add the appropriate volume of high-quality, anhydrous DMSO. Due to the

hygroscopic nature of DMSO, which can affect solubility, using a newly opened bottle is

strongly recommended.[2]

Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (If Necessary): If the solution is not completely clear, place it in an ultrasonic bath

for 5-10 minutes.[2][5] This can aid in dissolving the compound fully.

Aliquotting: Once the solution is clear, aliquot the stock solution into smaller, single-use

volumes in sterile polypropylene tubes. This prevents repeated freeze-thaw cycles which can

degrade the compound.

Storage: Store the aliquots at -80°C for long-term stability (up to 2 years) or at -20°C for

shorter-term use (up to 1 year).[2][5]

III. Preparation of Working Solutions

Working solutions should be prepared fresh for each experiment by diluting the high-

concentration primary stock solution with the appropriate cell culture medium or experimental

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10790249?utm_src=pdf-body
https://www.benchchem.com/product/b10790249?utm_src=pdf-body
https://www.benchchem.com/product/b10790249?utm_src=pdf-body
https://www.benchchem.com/product/b10790249?utm_src=pdf-body
https://www.medchemexpress.com/bay-1797.html
https://www.medchemexpress.com/bay-1797.html
https://www.targetmol.com/compound/bay-1797
https://www.medchemexpress.com/bay-1797.html
https://www.targetmol.com/compound/bay-1797
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10790249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


buffer.

Important Considerations:

The final concentration of DMSO in the assay should be kept low (typically <0.5%) to avoid

solvent-induced cellular toxicity or off-target effects.

When diluting, add the stock solution to the buffer/medium and mix immediately to prevent

precipitation of the compound.

Visualization of Experimental Workflow
The following diagram illustrates the standard workflow for preparing BAY-1797 stock solutions.
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Stock Solution Preparation

Aliquoting and Storage

Experimental Use

1. Weigh BAY-1797 Powder

2. Add Anhydrous DMSO

3. Vortex Thoroughly

4. Sonicate if Needed

 If not clear 

5. Ensure Complete Dissolution

6. Aliquot into Single-Use Tubes

7. Store at -80°C or -20°C

8. Dilute to Working Concentration

9. Add to Experiment

Click to download full resolution via product page

Caption: Workflow for preparing BAY-1797 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing BAY-
1797 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10790249#preparing-bay-1797-stock-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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